![molecular formula C14H12ClN3O3S B7534524 N-(2-chloro-5-methoxyphenyl)-1H-pyrrolo[2,3-b]pyridine-3-sulfonamide](/img/structure/B7534524.png)
N-(2-chloro-5-methoxyphenyl)-1H-pyrrolo[2,3-b]pyridine-3-sulfonamide
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Overview
Description
N-(2-chloro-5-methoxyphenyl)-1H-pyrrolo[2,3-b]pyridine-3-sulfonamide, also known as CMPD101, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications in various diseases. This compound is a potent inhibitor of several protein kinases, including cyclin-dependent kinases (CDKs), glycogen synthase kinase 3 (GSK3), and polo-like kinase 1 (PLK1).
Mechanism of Action
N-(2-chloro-5-methoxyphenyl)-1H-pyrrolo[2,3-b]pyridine-3-sulfonamide exerts its pharmacological effects by inhibiting the activity of several protein kinases, including CDKs, GSK3, and PLK1. CDKs and PLK1 are essential for cell division and proliferation, and their inhibition by this compound can lead to cell cycle arrest and apoptosis in cancer cells. GSK3 is involved in the regulation of various cellular processes, including glycogen metabolism, gene expression, and cell survival. The inhibition of GSK3 by this compound can lead to the activation of the Wnt signaling pathway, which is involved in the regulation of cell proliferation and differentiation.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, and reduction of pro-inflammatory cytokine production. In cancer cells, this compound has been shown to induce cell cycle arrest and apoptosis, which leads to the inhibition of tumor growth. In Alzheimer's disease, this compound has been shown to reduce the accumulation of beta-amyloid plaques in the brain, which is a hallmark of the disease. In inflammatory disorders, this compound has been shown to inhibit the production of pro-inflammatory cytokines, which are involved in the pathogenesis of these diseases.
Advantages and Limitations for Lab Experiments
One of the advantages of N-(2-chloro-5-methoxyphenyl)-1H-pyrrolo[2,3-b]pyridine-3-sulfonamide is its potent inhibitory activity against several protein kinases, which makes it a promising therapeutic candidate for various diseases. However, one of the limitations of this compound is its potential toxicity, which can limit its clinical application. Additionally, the synthesis of this compound is complex and requires specialized equipment and expertise, which can be a limitation for some researchers.
Future Directions
There are several future directions for the research on N-(2-chloro-5-methoxyphenyl)-1H-pyrrolo[2,3-b]pyridine-3-sulfonamide, including the development of more potent and selective inhibitors of CDKs, GSK3, and PLK1. Additionally, the potential therapeutic applications of this compound in other diseases, such as diabetes and cardiovascular disease, should be explored. Furthermore, the mechanisms of action of this compound in different cell types and tissues should be investigated to better understand its pharmacological effects. Finally, the potential toxicity of this compound should be further studied to ensure its safety for clinical use.
Synthesis Methods
The synthesis of N-(2-chloro-5-methoxyphenyl)-1H-pyrrolo[2,3-b]pyridine-3-sulfonamide involves a series of chemical reactions, including the condensation of 2-chloro-5-methoxyaniline with 2,3-dichloropyridine, followed by the reaction with sodium sulfonamide. The resulting compound is then treated with hydrochloric acid to obtain this compound in high yield and purity.
Scientific Research Applications
N-(2-chloro-5-methoxyphenyl)-1H-pyrrolo[2,3-b]pyridine-3-sulfonamide has been extensively studied for its potential therapeutic applications in various diseases, including cancer, Alzheimer's disease, and inflammatory disorders. In cancer research, this compound has been shown to inhibit the growth of cancer cells by targeting CDKs and PLK1, which are essential for cell division and proliferation. In Alzheimer's disease research, this compound has been shown to reduce the accumulation of beta-amyloid plaques in the brain, which are a hallmark of the disease. In inflammatory disorders, this compound has been shown to inhibit the production of pro-inflammatory cytokines, which are involved in the pathogenesis of these diseases.
Properties
IUPAC Name |
N-(2-chloro-5-methoxyphenyl)-1H-pyrrolo[2,3-b]pyridine-3-sulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12ClN3O3S/c1-21-9-4-5-11(15)12(7-9)18-22(19,20)13-8-17-14-10(13)3-2-6-16-14/h2-8,18H,1H3,(H,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VRAXNSLIWIFIMP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)Cl)NS(=O)(=O)C2=CNC3=C2C=CC=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12ClN3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
337.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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